Cas no 1247575-27-4 (1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine
• CAS No: 1247575-27-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 2150282
• PubChem ID: 60866157
• Update Time: 2025-11-01

1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-5-methyl-1H-pyrazol-4-amine
• NE23480
• 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3/c1-8-4-5-9(2)12(6-8)15-10(3)11(13)7-14-15/h4-7H,13H2,1-3H3
• InChI Key： QIOOXYFXEDLTSJ-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)C1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Topological Polar Surface Area: 43.8

Experimental Properties

• Melting Point: NA

1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine

Introduction to 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine (CAS No. 1247575-27-4)

1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine, identified by the chemical identifier CAS No. 1247575-27-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound belongs to the pyrazole family, a class of heterocycles known for their broad spectrum of pharmacological properties.

The molecular structure of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine consists of a pyrazole core substituted with two methyl groups at the 2- and 5-positions of the phenyl ring, and an amine group at the 4-position of the pyrazole ring. This specific arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of both aromatic and heterocyclic moieties enhances its potential as a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. These compounds have been investigated for their role in various biological processes, including inflammation, pain modulation, and neuroprotection. The structural features of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine make it a promising candidate for further investigation in these areas. Specifically, the amine group at the 4-position of the pyrazole ring can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets, while the dimethylphenyl moiety provides additional spatial and electronic modulation.

One of the most compelling aspects of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine is its potential as a scaffold for drug design. The pyrazole core is highly versatile and can be modified in numerous ways to optimize its pharmacological properties. Researchers have been exploring various derivatives of this compound to identify novel lead structures with improved efficacy and reduced toxicity. The dimethyl substitution on the phenyl ring not only enhances lipophilicity but also influences metabolic stability, making it an attractive feature for drug development.

Recent studies have highlighted the importance of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine in the context of inflammation and pain management. Pyrazole derivatives have shown promising results in preclinical models by modulating key inflammatory pathways such as NF-κB and COX enzymes. The amine group at the 4-position of the pyrazole ring is particularly important for its ability to interact with these targets, leading to anti-inflammatory effects. Additionally, the dimethylphenyl moiety contributes to enhanced binding affinity by providing steric hindrance and electronic modulation.

The compound's potential application in neuroprotection has also been a focus of recent research. Studies suggest that pyrazole derivatives can protect against neurodegenerative diseases by inhibiting oxidative stress and excitotoxicity. The structural features of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine, particularly its ability to cross the blood-brain barrier, make it an attractive candidate for further investigation in this area. Preclinical studies have shown that this compound can reduce neuronal damage in models of Parkinson's disease and Alzheimer's disease by modulating key neurotransmitter systems.

In addition to its potential therapeutic applications, 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine has been explored for its role in anticancer research. Pyrazole derivatives have demonstrated significant activity against various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and progression. The amine group at the 4-position of the pyrazole ring is crucial for its ability to interact with these pathways, leading to potent antitumor effects. Furthermore, the dimethylphenyl moiety enhances binding affinity by providing steric hindrance and electronic modulation.

The synthesis of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes that leverage modern techniques such as transition metal catalysis and microwave-assisted synthesis to improve efficiency. These advances have made it possible to produce larger quantities of the compound for both preclinical studies and industrial applications.

The pharmacokinetic properties of 1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-amine are also an important consideration in drug development. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, making it suitable for oral administration. Additionally, its ability to cross biological membranes suggests that it may be effective when delivered systemically or topically. These properties make it a promising candidate for further clinical development.

In conclusion,1-(2,5-Dimethylphenyl)-5-methyl-1H-pyrazol-4-aminedemonstrates significant potential as a therapeutic agent due to its unique structural features and biological activities. Its role in modulating key inflammatory pathways makes it an attractive candidate for treating conditions such as inflammation-related diseases and neurodegenerative disorders. Additionally, its potential application in anticancer research highlights its broad therapeutic scope. As research continues to uncover new applications for this compound,CAS No 12475752744will undoubtedly play an important role in future drug development efforts.